2-Fluorocyclohexanone
Overview
Description
2-Fluorocyclohexanone is an organofluorine compound. It is a building block that combines physical, chemical, and biological features of materials and bioactive compounds .
Synthesis Analysis
The synthesis of 2-Fluorocyclohexanone involves various intramolecular interactions. These interactions include hydrogen bonding, hyperconjugation, electrostatic, and steric effects .Molecular Structure Analysis
The molecular formula of 2-Fluorocyclohexanone is C6H9FO. It has an average mass of 116.133 Da and a monoisotopic mass of 116.063744 Da .Chemical Reactions Analysis
The conformational equilibrium of 2-Fluorocyclohexanone towards the axial or equatorial conformer is influenced by hydrogen bonding, hyperconjugation, electrostatic, and steric effects .Physical And Chemical Properties Analysis
2-Fluorocyclohexanone has a density of 1.0±0.1 g/cm3, a boiling point of 150.6±33.0 °C at 760 mmHg, and a vapor pressure of 3.8±0.3 mmHg at 25°C. It has an enthalpy of vaporization of 38.8±3.0 kJ/mol and a flash point of 50.8±15.6 °C .Scientific Research Applications
Conformational Analysis and Effects
Conformational Preferences : 2-Fluorocyclohexanone exhibits distinct conformational behaviors due to chair inversion, leading to axial and equatorial conformers. The equatorial form is generally more prevalent in solution. Introduction of endocyclic oxygen alters the conformational preferences, impacting the macroscopic properties of 2-fluoro ketones. These findings are significant for understanding the molecular structure and behavior of 2-fluorocyclohexanone and related compounds (Silva et al., 2014).
Impact of Structural Modifications : Structural changes in 2-fluorocyclohexanone influence its conformational stability and associated physicochemical/biological properties. Various intramolecular interactions like hydrogen bonding and hyperconjugation were studied to understand their influence on the conformational equilibrium (Martins et al., 2017).
Photolysis and Chemical Reactions
- Photolysis Studies : The gas-phase photolysis of 2-fluorocyclohexanone has been explored, revealing insights into its chemical behavior under ultraviolet light. This research contributes to understanding the reaction pathways and mechanisms of 2-fluorocyclohexanone under specific conditions (Pritchard & Gute, 1978).
Synthetic Applications
- Synthesis of Ketamine Derivatives : Research into the synthesis of fluoroketamine, a derivative of ketamine, from 2-fluorocyclohexanone, is notable. This work is important for the development of novel pharmaceuticals and understanding the chemical versatility of 2-fluorocyclohexanone (Moghimi et al., 2014).
Spectroscopic and Theoretical Studies
- NMR and DFT Studies : Nuclear magnetic resonance (NMR) and density functional theory (DFT) calculations have been used to investigate 2-fluorocyclohexanone analogs. These studies provide valuable insights into the molecular structure and behavior of these compounds (Silva et al., 2020).
Mechanism of Action
Mode of Action
The mode of action of 2-Fluorocyclohexanone involves several intramolecular interactions that induce a conformational equilibrium towards the axial or equatorial conformer . These interactions include hydrogen bonding, hyperconjugation, electrostatic, and steric effects .
Biochemical Pathways
The compound’s conformational properties can potentially influence various biochemical processes due to its ability to induce stereoelectronic effects .
Pharmacokinetics
It is known that the compound has high gastrointestinal absorption and is permeable to the blood-brain barrier .
Result of Action
The compound’s conformational properties and interactions could potentially influence various molecular and cellular processes .
Action Environment
Factors such as temperature, ph, and the presence of other molecules could potentially affect the compound’s conformational equilibrium and, consequently, its biological activity .
Safety and Hazards
properties
IUPAC Name |
2-fluorocyclohexan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9FO/c7-5-3-1-2-4-6(5)8/h5H,1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQYOFTVCYSPHPG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=O)C(C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9FO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60473958 |
Source
|
| Record name | 2-fluorocyclohexanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60473958 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
694-82-6 |
Source
|
| Record name | 2-Fluorocyclohexanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=694-82-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-fluorocyclohexanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60473958 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Fluorocyclohexanone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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